ethyl 8-fluoro-4H-thieno[3,2-c]chromene-2-carboxylate
Overview
Description
Ethyl 8-fluoro-4H-thieno[3,2-c]chromene-2-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C14H11FO3S and its molecular weight is 278.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivatives
- Synthesis of Thieno[3,2-c]chromene Derivatives : The synthesis of 4H-thieno[3,2-c]chromene derivatives involved transforming the formyl group into various functional groups, indicating versatile chemical reactivity. Notably, electrophilic substitution occurred at the C-8 atom, demonstrating a specific reaction site in this compound (Bogza, Katsiel, Sharypova, Tolstikova, & Fisyuk, 2015).
- Chromene-Pyrimidine Coupled Derivatives : The synthesis of novel ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives using an ionic liquid demonstrates the compound’s potential for forming complex structures with potential biological applications (Tiwari, Seijas, Vázquez-Tato, Sarkate, Karnik, & Nikalje, 2018).
Chemical Properties and Reactions
- Redox Reactions : A study involving the redox reaction of 2-trifluoromethylchromones with ethyl mercaptoacetate revealed the formation of 1,2-dihydrothieno[2,3-c]chromen-4-ones, showcasing the compound's redox behavior (Sosnovskikh, Usachev, Sevenard, & Röschenthaler, 2003).
- Anti-Inflammatory Activity : The synthesis of 4-oxo-4H-thieno[3,2-c]chromene derivatives revealed their potential anti-inflammatory activity, particularly by inhibiting pSTAT1 and pSTAT5 signaling, indicating a pharmacological application (Wittine, Antolović, Jelić, Bracanović, Cetina, Andjelković, Wittine, Kraljević Pavelić, & Vinter, 2020).
Applications in Synthesis of Other Compounds
- Synthesis of Medicinally Promising Derivatives : The sequential one-pot synthesis of ethyl 2-amino-3-cyano-4-(2-ethoxy-2-oxoethyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-4-carboxylate derivatives suggests its utility in creating medicinally valuable compounds (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).
- Organic Photovoltaic Cells : Thieno[3,2-b]thiophene-substituted benzo[1,2-b:4,5-b′]dithiophene derivatives show promise in the development of high-performance single and tandem organic photovoltaic cells, indicating potential applications in renewable energy technologies (Kim, Song, Kim, Kang, Shin, & Hwang, 2014).
Safety and Hazards
Properties
IUPAC Name |
ethyl 8-fluoro-4H-thieno[3,2-c]chromene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3S/c1-2-17-14(16)12-5-8-7-18-11-4-3-9(15)6-10(11)13(8)19-12/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJJIHFVEBLDZCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C3=C(C=CC(=C3)F)OC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404388 | |
Record name | Ethyl 8-fluoro-4H-thieno[3,2-c][1]benzopyran-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105799-70-0 | |
Record name | Ethyl 8-fluoro-4H-thieno[3,2-c][1]benzopyran-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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